Cas no 202480-70-4 (Eicosanoic-20,20,20-d3 Acid)

• Product Name: Eicosanoic-20,20,20-d3 Acid
• CAS No: 202480-70-4
• MF: C₂₀H₄₀O₂
• MW: 315.548892021179
• CID: 241065
• PubChem ID: 44256492
• Update Time: 2025-11-01

Eicosanoic-20,20,20-d3 Acid Chemical and Physical Properties

Names and Identifiers

• Eicosanoic-20,20,20-d3acid (9CI)
• ARACHIDIC ACID (METHYL-D3)
• EICOSANOIC ACID (METHYL-D3)
• EICOSANOIC-20,20,20-D3 ACID
• HY-W004260S2
• Arachidic acid(d3)
• LMFA01010049
• EICOSANOIC -20,20,20-D3 ACID
• arachidic acid-d3
• D98849
• Eicosanoic acid-20,20,20-d3, 99 atom % D, 98% (CP)
• CS-0368856
• 202480-70-4
• 20,20,20-trideuterioicosanoic acid
• Eicosanoic acid(d3)
• Eicosanoic-20,20,20-d3 Acid

• Inchi： 1S/C20H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-19H2,1H3,(H,21,22)/i1D3
• InChI Key： VKOBVWXKNCXXDE-FIBGUPNXSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCC([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 315.321660752g/mol
• Monoisotopic Mass: 315.321660752g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 74-76 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Eicosanoic-20,20,20-d3 Acid

Comprehensive Analysis of Eicosanoic-20,20,20-d3 Acid (CAS No. 202480-70-4): Applications and Research Insights

Eicosanoic-20,20,20-d3 Acid, identified by its CAS No. 202480-70-4, is a deuterated form of eicosanoic acid, a long-chain saturated fatty acid. This compound has garnered significant attention in scientific research due to its unique isotopic labeling, which makes it invaluable in metabolic studies, lipidomics, and tracer experiments. The deuterium-labeled variant enhances precision in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, addressing growing demands for accuracy in biomarker discovery and drug development.

In recent years, the rise of personalized medicine and nutraceutical research has amplified interest in labeled compounds like Eicosanoic-20,20,20-d3 Acid. Researchers frequently search for "deuterated fatty acids applications" or "CAS 202480-70-4 uses," reflecting its relevance in studying lipid metabolism disorders, such as obesity and diabetes. Its stability under physiological conditions also makes it a preferred choice for in vivo tracing, aligning with trends in preclinical research and translational science.

The compound's synthesis involves precise isotopic enrichment, ensuring minimal interference with biological systems while providing detectable signals. This characteristic is critical for investigations into fatty acid oxidation and energy metabolism, topics frequently queried in academic and industrial circles. Moreover, its compatibility with high-performance liquid chromatography (HPLC) and gas chromatography (GC) methods underscores its versatility in analytical workflows.

From a commercial perspective, Eicosanoic-20,20,20-d3 Acid is often referenced alongside "stable isotope-labeled standards" and "internal standards for lipid analysis," highlighting its role in quality control for pharmaceuticals and dietary supplements. Regulatory agencies emphasize the need for reliable standards in product validation, further driving demand for this compound. Its non-toxic profile and compliance with Good Laboratory Practice (GLP) guidelines enhance its adoption in regulated environments.

Emerging applications in cosmeceuticals and dermatology research have also been explored, with studies focusing on skin barrier function and lipidomics. Searches like "deuterated compounds in skincare" or "202480-70-4 in cosmetics" indicate expanding interest beyond traditional biochemical fields. This diversification underscores the compound's adaptability to interdisciplinary research.

In summary, Eicosanoic-20,20,20-d3 Acid (CAS No. 202480-70-4) represents a cornerstone in modern lipid research, bridging gaps between analytical chemistry, biomedicine, and industrial applications. Its alignment with cutting-edge scientific inquiries ensures sustained relevance, while its technical advantages cater to evolving methodological demands. As research paradigms shift toward precision and sustainability, this compound is poised to remain a critical tool for innovation.